92-52-4

Biphenyl

In Stock

• CAS RN:
• 92-52-4

• Formula:
• C12H10
  C6H5C6H5
  C12H10

• InChI:
• InChI=1S/C12H10/c1-3-7-11(8-4-1)12-9-5-2-6-10-12/h1-10H

• InChIKey:
• ZUOUZKKEUPVFJK-UHFFFAOYSA-N

• 1,1’-Diphenyl is a polycyclic aromatic hydrocarbon (PAH) that has been shown to cause genetic effects in yeast and developmental defects and mitotic abnomalities in sea urchins.
  Biphenyl is an aromatic hydroacarbon that is generally used as a preservative for citrus fruits.
  Biphenyl, also known as 1, 1'-diphenyl or E230, belongs to the class of organic compounds known as biphenyls and derivatives. These are organic compounds containing to benzene rings linked together by a C-C bond. Biphenyl exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, biphenyl is primarily located in the membrane (predicted from logP). Biphenyl exists in all eukaryotes, ranging from yeast to humans. Biphenyl is also a parent compound for other transformation products, including but not limited to, biphenyl-4-amine, diphenic acid, ...

2,3-Dihydro-4-hydroxy-2-(1-hydroxy-1-methylethyl)-7-methyl-5H-furo(3,2-g)(1)benzopyran-5-one

Usually In Stock

• CAS RN:
• 492-52-4

• Formula:
• C15H16O5

• InChI:
• InChI=1S/C15H16O5/c1-7-4-9(16)13-11(19-7)6-10-8(14(13)17)5-12(20-10)15(2,3)18/h4,6,12,17-18H,5H2,1-3H3

• InChIKey:
• LJSWMDKKEBOERP-UHFFFAOYSA-N

• 2,3-Dihydro-4-hydroxy-2-(1-hydroxy-1-methylethyl)-7-methyl-5H-furo(3,2-g)(1)benzopyran-5-one is a natural product found in Ammi visnaga, Angelica gmelinii, and other organisms with data available.

3-Ethylpentanal

In Stock

• CAS RN:
• 39992-52-4

• Formula:
• C7H14O

• InChI:
• InChI=1S/C7H14O/c1-3-7(4-2)5-6-8/h6-7H,3-5H2,1-2H3

• InChIKey:
• HIJLVHXVBWTMEV-UHFFFAOYSA-N

• 3-Ethylpentanal is a useful research compound. Its molecular formula is C7H14O and its molecular weight is 114.188. The purity is usually 95%.

1-(6-Chloropyridazin-3-yl)sulfanylpropan-2-one

• CAS RN:
• 18592-52-4

• Formula:
• C7H7ClN2OS

• InChI:
• InChI=1S/C7H7ClN2OS/c1-5(11)4-12-7-3-2-6(8)9-10-7/h2-3H,4H2,1H3

• InChIKey:
• JTBDZVSYDYLNHG-UHFFFAOYSA-N

• 1-(6-Chloropyridazin-3-yl)sulfanylpropan-2-one, also known as 1-(6-Chloropyridazin-3-yl)sulfanylpropan-2-one, is a useful research compound. Its molecular formula is C7H7ClN2OS and its molecular weight is 202.66 g/mol. The purity is usually 95%.

2-Butyl-3-phenylquinoxaline 1-oxide

• CAS RN:
• 18992-52-4

• Formula:
• C18H18N2O

• InChI:
• InChI=1S/C18H18N2O/c1-2-3-12-17-18(14-9-5-4-6-10-14)19-15-11-7-8-13-16(15)20(17)21/h4-11,13H,2-3,12H2,1H3

• InChIKey:
• DZUHUEZBEVSMLZ-UHFFFAOYSA-N

• 2-Butyl-3-phenylquinoxaline 1-oxide, also known as 2-Butyl-3-phenylquinoxaline 1-oxide, is a useful research compound. Its molecular formula is C18H18N2O and its molecular weight is 278.3 g/mol. The purity is usually 95%.

n-Carbobenzoxy-d-tert-leucinol

In Stock

• CAS RN:
• 186692-52-4

• Formula:
• C14H21NO3

• InChI:
• InChI=1S/C14H21NO3/c1-14(2,3)12(9-16)15-13(17)18-10-11-7-5-4-6-8-11/h4-8,12,16H,9-10H2,1-3H3,(H,15,17)/t12-/m0/s1

• InChIKey:
• KJWHWKVTZVGMHH-LBPRGKRZSA-N

• N-Carbobenzoxy-d-tert-leucinol is a useful research compound. Its molecular formula is C14H21NO3 and its molecular weight is 251.326. The purity is usually 95%.

3-(4,5-Bis-biphenyl-4-yl-1H-imidazol-2-yl)-phenol

In Stock

• CAS RN:
• 296792-52-4

• Formula:
• C33H24N2O

• InChI:
• InChI=1S/C33H24N2O/c36-30-13-7-12-29(22-30)33-34-31(27-18-14-25(15-19-27)23-8-3-1-4-9-23)32(35-33)28-20-16-26(17-21-28)24-10-5-2-6-11-24/h1-22,36H,(H,34,35)

• InChIKey:
• JTVSGRFYVCXWNC-UHFFFAOYSA-N

• 3-(4,5-Bis-biphenyl-4-yl-1H-imidazol-2-yl)-phenol is a useful research compound. Its molecular formula is C33H24N2O and its molecular weight is 464.568. The purity is usually 95%.

Ethyl 8-[3-(morpholin-4-ylmethyl)phenyl]-8-oxooctanoate

In Stock

• CAS RN:
• 898792-52-4

• Formula:
• C21H31NO4

• InChI:
• InChI=1S/C21H31NO4/c1-2-26-21(24)11-6-4-3-5-10-20(23)19-9-7-8-18(16-19)17-22-12-14-25-15-13-22/h7-9,16H,2-6,10-15,17H2,1H3

• InChIKey:
• CQMBFDCORZGMFK-UHFFFAOYSA-N

• Ethyl 8-[3-(morpholin-4-ylmethyl)phenyl]-8-oxooctanoate is a useful research compound. Its molecular formula is C21H31NO4 and its molecular weight is 361.5 g/mol. The purity is usually 95%.

JNJ-28312141 free base

In Stock

• CAS RN:
• 885692-52-4

• Formula:
• C26H33ClN6O2

• InChI:
• InChI=1S/C26H32N6O2/c1-31(2)17-24(33)32-12-10-18(11-13-32)20-8-9-23(22(14-20)19-6-4-3-5-7-19)30-26(34)25-28-16-21(15-27)29-25/h6,8-9,14,16,18H,3-5,7,10-13,17H2,1-2H3,(H,28,29)(H,30,34)

• InChIKey:
• MVPKLZHNOLVZAU-UHFFFAOYSA-N

• JNJ-28312141 is an orally active colony-stimulating factor-1 receptor/FMS-related receptor tyrosine kinase-3 receptor tyrosine kinase inhibitor. In preclinical models, JNJ-28312141 caused regression of ITD-FLT3–dependent MV-4-11 AML xenografts, suppressed the growth of H460 non-small cell lung adenocarcinoma xenografts, inhibited osteoclastogenesis and osteolysis in a rat model of metastatic bone disease.

(3-Ethyl-2-methoxyquinolin-7-yl)methanol

Usually In Stock

• CAS RN:
• 1056892-52-4

• Formula:
• C13H15NO2

• InChI:
• InChI=1S/C13H15NO2/c1-3-10-7-11-5-4-9(8-15)6-12(11)14-13(10)16-2/h4-7,15H,3,8H2,1-2H3

• InChIKey:
• WTSZZARSXMRRLP-UHFFFAOYSA-N

• (3-Ethyl-2-methoxyquinolin-7-yl)methanol is a useful research compound. Its molecular formula is C13H15NO2 and its molecular weight is 217.26 g/mol. The purity is usually 95%.

1-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)-N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)piperidine-3-carboxamide

In Stock

• CAS RN:
• 1797092-52-4

• Formula:
• C19H25N9O

• InChI:
• InChI=1S/C19H25N9O/c1-14-10-15(2)27(25-14)9-7-21-19(29)16-4-3-8-26(11-16)17-5-6-18(24-23-17)28-13-20-12-22-28/h5-6,10,12-13,16H,3-4,7-9,11H2,1-2H3,(H,21,29)

• InChIKey:
• HAPHEVOXRAYFIO-UHFFFAOYSA-N

• 1-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)-N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)piperidine-3-carboxamide is a useful research compound. Its molecular formula is C19H25N9O and its molecular weight is 395.471. The purity is usually 95%.

2-Bromo-4,6-diiodo-3-methoxypyridine

In Stock

• CAS RN:
• 1221792-52-4

• Formula:
• C6H4BrI2NO

• InChI:
• InChI=1S/C6H4BrI2NO/c1-11-5-3(8)2-4(9)10-6(5)7/h2H,1H3

• InChIKey:
• JYOGYLZOYDLAHL-UHFFFAOYSA-N

• 2-Bromo-4,6-diiodo-3-methoxypyridine is a useful research compound. Its molecular formula is C6H4BrI2NO and its molecular weight is 439.81 g/mol. The purity is usually 95%.